BENGHE Foundational & Exploratory

Check Availability & Pricing

Iristectorin B: A Technical Guide for Researchers
and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iristectorin B

Cat. No.: B8100206

Abstract

Iristectorin B, an isoflavone primarily isolated from the rhizomes of Iris tectorum, has garnered
significant interest within the scientific community for its potential therapeutic applications,
particularly in oncology. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and known biological activities of Iristectorin
B. The document detalils its anti-cancer effects, including the induction of apoptosis, and
explores its potential mechanisms of action involving cellular signaling pathways.
Methodologies for extraction and for key biological assays are also presented to facilitate
further research and development of this promising natural compound.

Chemical Structure and Properties

Iristectorin B is classified as an isoflavone, a subclass of flavonoids, and is structurally a
glycoside of iristectorigenin A.

Chemical Structure:
e Molecular Formula: C23H24012[1]

o Systematic Name: 5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-7-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylJoxychromen-4-one
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Physicochemical Properties

A summary of the known physicochemical properties of Iristectorin B is presented in Table 1.
While some data are available from supplier specifications and databases, specific
experimental values for properties such as melting point and detailed spectroscopic data are
not widely reported in publicly accessible literature.

Property Value Source
Molecular Weight 492.43 g/mol --INVALID-LINK--
Appearance White to off-white solid --INVALID-LINK--

N Insoluble in Ethanol (< 1
Solubility _ --INVALID-LINK--
mg/mL). Soluble in DMSO.

Powder: -20°C for 3 years. In
Storage --INVALID-LINK--
solvent: -80°C for 6 months.

Spectroscopic Data:

Detailed experimental spectroscopic data (*H-NMR, 3C-NMR, IR, UV-Vis, Mass Spectrometry)
for Iristectorin B are not readily available in the cited literature. Researchers are advised to
perform their own analytical characterization upon isolation or acquisition of the compound.

Biological Activities and Mechanism of Action

Iristectorin B has demonstrated a range of biological activities, with its anti-cancer properties
being the most prominently studied.

Anti-cancer Activity

Research has indicated that Iristectorin B exhibits anti-cancer activities, particularly against
breast cancer cell lines.[2] The primary mechanism of its anti-proliferative effect appears to be
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the induction of apoptosis.

Apoptosis Induction

Studies have shown that Iristectorin B can induce apoptosis in cancer cells. This is supported
by evidence of increased levels of the anti-apoptotic protein Bcl-2 and decreased levels of the
pro-apoptotic protein Bax, as well as reduced levels of cleaved caspase-3 in cells treated with
a related compound, Iristectorin A, suggesting a similar mechanism for Iristectorin B.

Signaling Pathways

The precise signaling pathways modulated by Iristectorin B are still under investigation. Based
on the observed biological effects and the known mechanisms of similar isoflavonoids, several
pathways are hypothesized to be involved.

There is evidence to suggest that Iristectorin B may exert its effects through the regulation of
the Nrf2/HO-1 signaling pathway. This pathway is a critical regulator of cellular defense against
oxidative stress and inflammation. It is suggested that Iristectorin B may mitigate cellular
damage by enhancing the expression of Nrf2 and HO-1.
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Hypothesized Nrf2/HO-1 Pathway Modulation by Iristectorin B
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Caption: Hypothesized activation of the Nrf2/HO-1 pathway by Iristectorin B.

The PI3K/Akt pathway is a crucial signaling cascade that regulates cell survival, proliferation,
and apoptosis. Many anti-cancer agents exert their effects by inhibiting this pathway. While
direct evidence for Iristectorin B's effect on this pathway is limited, its pro-apoptotic activity
suggests a potential inhibitory role.
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Hypothesized PI3K/Akt Pathway Inhibition by Iristectorin B
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Hypothetical Workflow for Iristectorin B Cell Cycle Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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